Cas no 61224-32-6 (N-Hydroxymethylaniline)

• Product Name: N-Hydroxymethylaniline
• CAS No: 61224-32-6
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 57651
• PubChem ID: 20558791
• Update Time: 2025-05-26

N-Hydroxymethylaniline Chemical and Physical Properties

Names and Identifiers

• N-Hydroxymethylaniline
• 1-(Phenylamino)methanol
• 4-Aminobenzylalcohol
• AG-G-22865
• CTK2F2024
• N-Hydroxymethylanilin
• SureCN178138
• hydroxymethyl-aniline
• anilinomethanol
• 61224-32-6
• DTXSID40608685
• AKOS006357595
• SCHEMBL178138

• Inchi： 1S/C7H9NO/c9-6-8-7-4-2-1-3-5-7/h1-5,8-9H,6H2
• InChI Key： MGPPKMAAEPNXLS-UHFFFAOYSA-N
• SMILES： OCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.157
• Melting Point: 75
• Boiling Point: 271.09 °C at 760 mmHg
• Flash Point: 155.833 °C
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Hydroxymethylaniline

Comprehensive Overview of N-Hydroxymethylaniline (CAS No. 61224-32-6): Properties, Applications, and Industry Trends

N-Hydroxymethylaniline (CAS No. 61224-32-6), also known as N-(Hydroxymethyl)aniline or Methanol, 1-(phenylamino)-, is a versatile organic compound widely utilized in industrial and research applications. This aromatic amine derivative features a hydroxymethyl group (–CH₂OH) attached to the nitrogen atom of aniline, granting it unique reactivity. Its molecular formula is C₇H₉NO, with a molar mass of 123.15 g/mol. The compound typically appears as a light-yellow to colorless crystalline solid or liquid, depending on purity and storage conditions.

In recent years, N-Hydroxymethylaniline has gained attention due to its role in sustainable chemistry initiatives. Researchers are exploring its potential as a green chemistry intermediate, particularly in polymer crosslinking and resin formulations. The compound's ability to participate in Mannich reactions makes it valuable for synthesizing pharmaceuticals, agrochemicals, and specialty coatings. A 2023 study highlighted its use in bio-based adhesives, aligning with the global push for eco-friendly materials.

The synthesis of 61224-32-6 typically involves the reaction of aniline with formaldehyde under controlled conditions. Industrial production emphasizes process optimization to minimize byproducts, with modern facilities achieving yields exceeding 85%. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) ensure quality control, addressing growing industry demands for high-purity intermediates.

Applications of N-Hydroxymethylaniline span multiple sectors. In the textile industry, it serves as a key component in wrinkle-resistant fabric treatments. The electronics sector utilizes derivatives in printed circuit board (PCB) manufacturing, where thermal stability is crucial. Recent patents demonstrate innovative uses in self-healing materials and conductive polymers, responding to the booming demand for advanced functional materials.

Storage and handling of N-Hydroxymethylaniline require attention to moisture sensitivity and thermal stability. Best practices recommend nitrogen blanket storage in amber glass or specialized polymer containers. The compound's shelf life can exceed 24 months when stored below 25°C with desiccants, a critical consideration for inventory management in supply chains.

Market analysis reveals growing demand for 61224-32-6 in Asia-Pacific regions, driven by expansion in automotive coatings and packaging adhesives. The compound's REACH compliance status in Europe and TSCA listing in the United States facilitate global trade, though regional regulations continue to evolve. Industry leaders are investing in closed-loop production systems to address sustainability concerns raised by environmentally conscious consumers.

Emerging research explores N-Hydroxymethylaniline's potential in energy storage systems, particularly as a precursor for redox-active materials in flow batteries. This aligns with the global focus on renewable energy infrastructure. Additionally, its derivatives show promise in controlled-release formulations for agricultural applications, offering solutions for precision farming.

Quality specifications for N-Hydroxymethylaniline vary by application, with pharmaceutical-grade material requiring ≥99.5% purity. Standard testing protocols assess parameters like melting point (62-65°C), water content (<0.5%), and heavy metal impurities. These rigorous standards support its use in sensitive applications such as medical device coatings and food-contact materials.

The future outlook for 61224-32-6 remains positive, with projected CAGR of 4.2% through 2028. Innovations in catalytic synthesis and waste minimization processes are expected to enhance its commercial viability. As industries prioritize circular economy principles, N-Hydroxymethylaniline's role in recyclable material systems may expand significantly.

For researchers and industry professionals, understanding the structure-activity relationship of N-Hydroxymethylaniline derivatives opens new possibilities in material science. Recent computational chemistry studies provide insights into molecular docking behaviors, facilitating rational design of novel applications. This interdisciplinary approach exemplifies modern chemical innovation at the intersection of traditional synthesis and digital chemistry tools.